(3-(Methylthio)phenyl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone

• IUPAC Name: (3-methylsulfanylphenyl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C15H16N4OS/c1-21-13-5-2-4-11(8-13)14(20)19-9-12(10-19)18-15-16-6-3-7-17-15/h2-8,12H,9-10H2,1H3,(H,16,17,18)
• InChI Key: VXIHKHZFFUWSQE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C(=O)N2CC(C2)NC3=NC=CC=N3
• Molecular Formula: C15H16N4OS
• Molecular Weight: 300.4 g/mol

Description

(3-(Methylthio)phenyl)(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is also known as MPAA and has been shown to have a variety of biochemical and physiological effects that make it a promising candidate for further study.

Scientific Research Applications

Synthesis of Novel Compounds

A significant area of research involving similar compounds is the synthesis of novel pyrimidine derivatives, which are known for their wide range of biological and pharmacological activities. For instance, studies have demonstrated the synthesis of novel pyrimidine-azetidinone analogues, showcasing their potential in antimicrobial and antitubercular activities (Chandrashekaraiah et al., 2014). These findings highlight the importance of synthesizing and exploring new compounds within this chemical framework for potential therapeutic applications.

Antimicrobial and Antitubercular Activities

Compounds similar to the one have been synthesized and tested for their antimicrobial and antitubercular activities. For example, synthesized pyrimidine-azetidinone analogues showed notable activity against various bacterial and fungal strains, as well as against Mycobacterium tuberculosis (Chandrashekaraiah et al., 2014). This suggests a potential pathway for developing new antimicrobial and antitubercular agents from similar chemical structures.

Structural and Spectroscopic Characterization

Research on similar compounds often involves detailed structural and spectroscopic characterization to understand their properties better. For example, the x-ray structural investigation of azetidinone derivatives provides insights into their crystal structure and molecular configuration (Gluziński et al., 1991). Such studies are crucial for the rational design and synthesis of novel compounds with specific desired properties.

Potential Imaging Agents

Another exciting application area is the development of potential imaging agents for diseases like Parkinson's. Research on compounds containing pyrimidinyl and azetidinyl groups has led to the synthesis of agents like HG-10-102-01, which could serve as PET imaging agents for imaging LRRK2 enzyme activity in Parkinson's disease (Wang et al., 2017). This underscores the potential of such compounds in diagnostic and therapeutic applications in neurodegenerative diseases.